molecular formula C20H24N6O B5649939 3-[5-(1H-imidazol-1-ylmethyl)-4-methyl-4H-1,2,4-triazol-3-yl]-1-(phenylacetyl)piperidine

3-[5-(1H-imidazol-1-ylmethyl)-4-methyl-4H-1,2,4-triazol-3-yl]-1-(phenylacetyl)piperidine

Cat. No. B5649939
M. Wt: 364.4 g/mol
InChI Key: AUXNUDJJAXHKDT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of compounds related to "3-[5-(1H-imidazol-1-ylmethyl)-4-methyl-4H-1,2,4-triazol-3-yl]-1-(phenylacetyl)piperidine" involves multi-step chemical reactions, including cyclocondensation, Mannich reactions, and the use of specific catalysts to achieve the desired chemical structures. Studies have detailed the synthesis of structurally related piperazine and piperidine derivatives through methods that prioritize the formation of key functional groups and molecular frameworks central to the activity of these compounds (Rajkumar, Kamaraj, & Krishnasamy, 2014); (Kumar, Chawla, Akhtar, Sahu, Rathore, & Sahu, 2017).

Molecular Structure Analysis

Molecular structure analysis of related compounds has been performed using various spectroscopic methods such as IR, NMR, and mass spectrometry. These techniques provide valuable insights into the molecular geometry, electronic structure, and the distribution of functional groups within the compound. Detailed structural characterization supports the identification of pharmacophoric elements and guides further modifications for enhanced biological activity (Ünver, Sancak, Tanak, Değirmencioğlu, Düğdü, Er, & Işık, 2009).

Chemical Reactions and Properties

Chemical reactions involving compounds similar to "3-[5-(1H-imidazol-1-ylmethyl)-4-methyl-4H-1,2,4-triazol-3-yl]-1-(phenylacetyl)piperidine" highlight the versatility and reactivity of these molecules. The presence of functional groups such as imidazole, triazole, and piperidine rings contributes to their participation in various chemical reactions, including cycloadditions, substitutions, and transformations that are pivotal for the synthesis of novel derivatives with potential biological activities (Shevchuk, Liubchak, Nazarenko, Yurchenko, Volochnyuk, Grygorenko, & Tolmachev, 2012).

Physical Properties Analysis

The physical properties of compounds structurally related to "3-[5-(1H-imidazol-1-ylmethyl)-4-methyl-4H-1,2,4-triazol-3-yl]-1-(phenylacetyl)piperidine," such as solubility, melting point, and stability, play a crucial role in their pharmacokinetic profile and suitability for further development as therapeutic agents. These characteristics are determined through empirical studies and are essential for understanding the compound's behavior in biological systems (Abdallah, Salaheldin, & Radwan, 2007).

Chemical Properties Analysis

The chemical properties, including reactivity, functional group compatibility, and potential for bioactivity, are critical for the development of "3-[5-(1H-imidazol-1-ylmethyl)-4-methyl-4H-1,2,4-triazol-3-yl]-1-(phenylacetyl)piperidine" derivatives as therapeutic agents. Research into these compounds' chemical properties facilitates the exploration of their mechanism of action, interaction with biological targets, and the potential for modification to enhance their efficacy and safety profiles (Krolenko, Vlasov, & Zhuravel, 2016).

properties

IUPAC Name

1-[3-[5-(imidazol-1-ylmethyl)-4-methyl-1,2,4-triazol-3-yl]piperidin-1-yl]-2-phenylethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H24N6O/c1-24-18(14-25-11-9-21-15-25)22-23-20(24)17-8-5-10-26(13-17)19(27)12-16-6-3-2-4-7-16/h2-4,6-7,9,11,15,17H,5,8,10,12-14H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AUXNUDJJAXHKDT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C(=NN=C1C2CCCN(C2)C(=O)CC3=CC=CC=C3)CN4C=CN=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H24N6O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

364.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-[5-(1H-imidazol-1-ylmethyl)-4-methyl-4H-1,2,4-triazol-3-yl]-1-(phenylacetyl)piperidine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.